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Compound of Interest

Compound Name: BMS-1001

Cat. No.: B15612820 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

BMS-1001, a potent inhibitor of the PD-1/PD-L1 interaction used in research settings. While a

specific Safety Data Sheet (SDS) for BMS-1001 is not publicly available, the following

procedures are based on established best practices for the disposal of research-grade

chemical compounds.

It is crucial to consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines and regulations before proceeding with any disposal protocol.

Key Chemical Properties of BMS-1001
Understanding the basic properties of a compound is the first step in safe handling and

disposal. Below is a summary of publicly available data for BMS-1001 and its hydrochloride

salt.
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Property
BMS-1001 (Free
Base)

BMS-1001 HCl Reference

Molecular Formula C₃₅H₃₄N₂O₇ C₃₅H₃₅ClN₂O₇ [1][2]

Molecular Weight 594.65 g/mol 631.12 g/mol [1][2]

CAS Number 2113650-03-4 2113650-04-5 [1][2]

Solubility
DMSO: 5.95 mg/mL

(10.01 mM)

DMSO: 11.5 mg/mL

(18.22 mM)
[3][4]

Appearance Solid powder Solid powder [2]

Storage

Powder: -20°C for 3

years; 4°C for 2 years.

In solvent: -80°C for 6

months; -20°C for 1

month.

Dry, dark, and at 0-

4°C for short term;

-20°C for long term.

[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles, and a laboratory coat when handling BMS-1001.

Ventilation: Conduct all handling and disposal procedures within a certified chemical fume

hood to minimize inhalation exposure.

Spill Management: In case of a spill, isolate the area and prevent the spread of the material.

Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect all solid and

absorbed material into a sealed, labeled hazardous waste container. Decontaminate the spill

area thoroughly.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.abmole.com/products/bms-1001.html
https://www.medkoo.com/products/17952
https://www.abmole.com/products/bms-1001.html
https://www.medkoo.com/products/17952
https://www.abmole.com/products/bms-1001.html
https://www.medkoo.com/products/17952
https://www.targetmol.com/compound/bms-1001
https://www.targetmol.com/compound/bms-1001%20hydrochloride
https://www.medkoo.com/products/17952
https://www.abmole.com/products/bms-1001.html
https://www.medkoo.com/products/17952
https://www.benchchem.com/product/b15612820?utm_src=pdf-body
https://www.benchchem.com/product/b15612820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following protocol outlines the necessary steps for the safe disposal of BMS-1001 and

associated contaminated materials.

Waste Segregation: Proper segregation of waste is critical to ensure safe and compliant

disposal.

Solid Waste: Collect all solid forms of BMS-1001, including residual powder and

contaminated disposable items such as weigh boats, pipette tips, and gloves, in a

dedicated hazardous waste container. This container must be clearly labeled with the

chemical name ("BMS-1001") and the words "Hazardous Waste."

Liquid Waste: Solutions containing BMS-1001 (e.g., dissolved in DMSO) must be collected

in a designated, sealed, and labeled hazardous liquid waste container.[5] Ensure the

container is chemically compatible with the solvent used.[5] Never pour chemical waste

down the drain.

Sharps Waste: Any needles, syringes, or other sharp objects contaminated with BMS-
1001 must be disposed of in an approved, puncture-resistant sharps container.[6]

Container Management:

Empty Containers: Original containers of BMS-1001 should be triple-rinsed with a suitable

solvent (e.g., the solvent used in the experiment).[5] The rinsate must be collected and

disposed of as hazardous liquid waste.[5] After rinsing, deface the original label and

dispose of the empty container according to your institution's guidelines for non-hazardous

lab glass or plastic.

Labeling: All waste containers must be accurately and clearly labeled with their contents.

Decontamination:

Thoroughly decontaminate all non-disposable equipment and surfaces that have come

into contact with BMS-1001. Use an appropriate solvent or cleaning agent, and collect all

cleaning materials (e.g., wipes) for disposal as solid hazardous waste.[5]

Waste Storage and Collection:
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Store all sealed and labeled hazardous waste containers in a designated, secure satellite

accumulation area within your laboratory. This area should be away from general traffic

and incompatible materials.[5]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[5] Be prepared to provide information about the

contents of the waste containers.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the BMS-1001 disposal process.
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BMS-1001 Disposal Workflow
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PD-1/PD-L1 Signaling Pathway Inhibition by BMS-
1001
BMS-1001 functions by disrupting the interaction between Programmed cell death protein 1

(PD-1) and its ligand, Programmed death-ligand 1 (PD-L1). This interaction is a key immune

checkpoint that tumor cells can exploit to evade the host immune system. By blocking this

interaction, BMS-1001 helps to restore the anti-tumor activity of T-cells.[3][7]
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Mechanism of BMS-1001 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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